Cas no 1708013-71-1 (5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

5-(2-Aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrazin-4-one core with a 2-aminoethyl substituent at the 5-position and a 4-fluorophenyl group at the 2-position. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes due to its fused bicyclic system and amine functionality. The fluorine atom enhances metabolic stability and binding affinity, while the aminoethyl side chain offers versatility for further derivatization. Its well-defined synthetic route and high purity make it suitable for research applications in drug discovery and pharmacological studies.

5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one structure

1708013-71-1 structure

Product Name:5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

CAS No:1708013-71-1

MF:C₁₄H₁₃FN₄O

MW:272.277625799179

CID:5310507

Update Time:2025-06-10

5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

- 5-(2-Amino-ethyl)-2-(4-fluoro-phenyl)-5H-pyrazolo[1,5-a]pyrazin-4-one
- 5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
- Inchi： 1S/C14H13FN4O/c15-11-3-1-10(2-4-11)12-9-13-14(20)18(6-5-16)7-8-19(13)17-12/h1-4,7-9H,5-6,16H2
- InChI Key： GBWHARGFALERRP-UHFFFAOYSA-N
- SMILES： C12=CC(C3=CC=C(F)C=C3)=NN1C=CN(CCN)C2=O

5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6660-4184-2μmol	5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1708013-71-1	2μmol	$57.0	2023-09-07
Life Chemicals	F6660-4184-5μmol	5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1708013-71-1	5μmol	$63.0	2023-09-07
Life Chemicals	F6660-4184-10μmol	5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1708013-71-1	10μmol	$69.0	2023-09-07
Life Chemicals	F6660-4184-20μmol	5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1708013-71-1	20μmol	$79.0	2023-09-07
Life Chemicals	F6660-4184-1mg	5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1708013-71-1	1mg	$54.0	2023-09-07
Life Chemicals	F6660-4184-2mg	5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1708013-71-1	2mg	$59.0	2023-09-07
Life Chemicals	F6660-4184-3mg	5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1708013-71-1	3mg	$63.0	2023-09-07
Life Chemicals	F6660-4184-4mg	5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1708013-71-1	4mg	$66.0	2023-09-07
Life Chemicals	F6660-4184-5mg	5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1708013-71-1	5mg	$69.0	2023-09-07
Life Chemicals	F6660-4184-10mg	5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1708013-71-1	10mg	$79.0	2023-09-07

5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Related Literature

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2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

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Additional information on 5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Comprehensive Overview of 5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1708013-71-1)

The compound 5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, with the CAS number 1708013-71-1, is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a pyrazolo[1,5-a]pyrazin-4-one core and a 4-fluorophenyl substituent, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the scientific community has focused on the development of small-molecule therapeutics with improved selectivity and reduced off-target effects. The 5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one scaffold aligns with this trend, as its aminoethyl side chain offers opportunities for further derivatization to enhance binding affinity. This adaptability is crucial for addressing challenges like drug resistance, a hot topic in cancer research and infectious disease studies. Moreover, the presence of a fluorine atom in its structure is strategically valuable, as fluorination is known to improve metabolic stability and bioavailability—key considerations in modern pharmaceutical design.

The synthesis of CAS 1708013-71-1 typically involves multi-step organic reactions, including cyclization and cross-coupling methodologies. These processes are often optimized for scalability, reflecting the industry's emphasis on green chemistry and cost-effective production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity, which are critical for regulatory compliance in preclinical development. Notably, the compound's logP and solubility profiles are frequently evaluated to predict its pharmacokinetic behavior, a practice underscored by the rise of computational ADME prediction tools.

Beyond its pharmacological potential, 5-(2-aminoethyl)-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has also been explored in chemical biology as a probe to study enzyme mechanisms or protein-protein interactions. This dual utility—as both a therapeutic lead and a research tool—highlights its versatility. With the increasing integration of AI-driven drug discovery platforms, compounds like this are being screened virtually to accelerate hit identification, a trend that resonates with the broader shift toward digital transformation in life sciences.

In summary, CAS 1708013-71-1 represents a compelling case study in the intersection of medicinal chemistry and biotechnology innovation. Its structural complexity and functional group diversity position it as a valuable asset for researchers tackling unmet medical needs, from neurodegenerative disorders to precision oncology. As the scientific landscape evolves, this compound is likely to remain a focal point for both academic and industrial R&D efforts.